Cas no 5743-97-5 (Phenanthrene,tetradecahydro-)

• Product Name: Phenanthrene,tetradecahydro-
• CAS No: 5743-97-5
• MF: C₁₄H₂₄
• MW: 192.340364456177
• CID: 377030
• PubChem ID: 21971
• Update Time: 2025-04-19

Phenanthrene,tetradecahydro- Chemical and Physical Properties

Names and Identifiers

• Phenanthrene,tetradecahydro-
• Tetradecahydrophenanthrene
• Perhydrophenanthrene, (4a.alpha., 4b.beta., 8a.alpha., 10a.beta.)-
• DTXSID10880678
• EINECS 227-267-8
• tricyclo[8.4.0.02,7]tetradecane
• Phenanthrene, octahydro-
• Octahydrophenanthrene
• PERHYDROPHENANTHRENE
• NSC91521
• Phenanthrene, tetradecahydro-
• AKOS006275186
• Perhydrophenanthrene, (4a.alpha., 4b.alpha., 8a.beta., 10a.beta)-
• NS00048052
• 29966-04-9
• 2108-89-6
• Perhydrophenanthrene, (4a.alpha., 4b.beta., 8a.alpha., 10a.alpha)-
• cis,syn,cis-Perhydrophenanthrene
• NSC-91521
• Perhydrophenanthrene, (4a.alpha., 4b.beta., 8a.beta., 10a.alpha.)-
• NSC 91521
• Perhydrophenanthrene, (4a.alpha., 4b.alpha., 8a.alpha., 10a.beta.)-
• 5743-97-5
• trans,anti,trans-Perhydrophenanthrene
• 1,2,3,4,4a,4b,5,6,7,8,8a,9,10,10a-tetradecahydrophenanthrene

• Inchi： 1S/C14H24/c1-3-7-13-11(5-1)9-10-12-6-2-4-8-14(12)13/h11-14H,1-10H2
• InChI Key： GNMCGMFNBARSIY-UHFFFAOYSA-N
• SMILES： C12CCCCC1CCC1CCCCC21

Computed Properties

• Exact Mass: 192.18792
• Monoisotopic Mass: 192.188
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0A^2
• XLogP3: 6

Experimental Properties

• Density: 0.9440
• Melting Point: -3°C
• Boiling Point: 263.35°C (rough estimate)
• Flash Point: 105.1°C
• Refractive Index: 1.5011
• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives Hydrophenanthrenes